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Compound of Interest

Compound Name: Rubidium dichloroiodate

CAS No.: 15859-81-1

Cat. No.: B100994 Get Quote

Executive Summary
Rubidium Dichloroiodate (RbICl

) is a stable, crystalline interhalogen source that offers a controlled alternative to elemental
iodine monochloride (ICl) and unstable organic ammonium tribromides. While less ubiquitous
than its potassium analog, the rubidium salt offers distinct advantages in stoichiometric
precision, thermal stability, and solubility profiles in polar organic solvents.

This guide details the preparation and application of RbICl

for two primary transformations:

Regioselective Electrophilic Iodination of activated aromatics.

Stereoselective Iodochlorination of alkenes.

Part 1: Reagent Profile & Preparation[1]
Physicochemical Properties
Unlike liquid iodine monochloride (ICl), which is corrosive, volatile, and difficult to dispense

accurately in milligram quantities, RbICl

is a weighable solid. It acts as a "reservoir" for the reactive
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anion.

Property Specification

Formula
Rb[ICl

]

Molar Mass 283.27 g/mol

Appearance Deep yellow/orange crystalline solid

Active Species
Dissociates to ICl + Cl

in solution

Solubility
Soluble in Glacial Acetic Acid, MeOH;

Hydrolyzes in water

Stability

Thermally stable up to ~200°C; Non-

hygroscopic (superior to quaternary ammonium

salts)

Preparation Protocol
Note: This synthesis utilizes the solubility difference between RbCl and RbICl

in acidic media.

Materials:

Rubidium Chloride (RbCl) [CAS: 7791-11-9][1][2][3]

Iodine Monochloride (ICl) or Iodine (I

) + Chlorine gas

Glacial Acetic Acid (AcOH) or Conc. HCl

Procedure (Standard ICl Method):

Dissolve 10.0 mmol RbCl in a minimum volume of concentrated HCl (approx. 5 mL).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://winter.group.shef.ac.uk/webelements/compounds/rubidium/rubidium_chloride.html
https://en.wikipedia.org/wiki/Rubidium_chloride
https://www.chemicalbook.com/article/preparation-and-uses-of-rubidium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the solution to 0–5°C in an ice bath.

Slowly add 11.0 mmol Iodine Monochloride (ICl) (liquid) dropwise with stirring.

A heavy yellow precipitate of RbICl

forms immediately.

Filter the solid through a sintered glass funnel.

Wash with cold acetic acid (2 x 5 mL) to remove excess ICl.

Dry in a vacuum desiccator over P

O

.

Yield: Typically >90%. Purity Check: Iodometric titration.

Part 2: Electrophilic Aromatic Iodination
Mechanism & Rationale
The

anion releases electrophilic iodine (

) in a controlled equilibrium. This prevents the over-iodination often seen with neat ICl. The
rubidium cation (

) is chemically inert in this transformation but facilitates the crystallization of the product by
"salting out" the chloride byproduct in organic media.

Protocol: Iodination of Anilines
Target: Synthesis of 4-iodoaniline from aniline.

Reagents:

Substrate: Aniline (1.0 mmol)
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Reagent: RbICl

(1.05 mmol)

Solvent: Glacial Acetic Acid (10 mL)

Quench: 5% Na

S

O

(aq)

Step-by-Step:

Dissolution: Dissolve 1.0 mmol of aniline in 10 mL of glacial acetic acid in a round-bottom

flask.

Addition: Add 1.05 mmol (297 mg) of RbICl

in a single portion. The solution will turn orange-yellow.

Reaction: Stir at Room Temperature (25°C) for 30–60 minutes. Monitor by TLC

(Hexane:EtOAc 4:1).

Checkpoint: The yellow color fades as the active iodine is consumed.

Quench: Pour the reaction mixture into 50 mL of ice water containing 5 mL of 5% sodium

thiosulfate to reduce any residual oxidants.

Workup: Neutralize with NaHCO

(solid) until pH ~7. Extract with Ethyl Acetate (3 x 20 mL).

Purification: Dry organic layer over MgSO

, filter, and concentrate. Recrystallize from ethanol if necessary.

Expected Yield: 85–92% (para-isomer dominant).
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Part 3: Stereoselective Iodochlorination of Alkenes
Mechanism: Anti-Addition
The reaction proceeds via a cyclic iodonium intermediate.[4] The chloride ion, initially

sequestered in the

complex, acts as the nucleophile to open the ring. This results in anti-stereochemistry (trans-
addition).

Visualization of Pathway
The following diagram illustrates the mechanistic flow and the role of the Rb salt.
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Caption: Mechanistic pathway of RbICl

mediated iodochlorination, highlighting the controlled release of ICl.

Protocol: Iodochlorination of Cyclohexene
Target: Synthesis of trans-1-chloro-2-iodocyclohexane.

Reagents:

Substrate: Cyclohexene (1.0 mmol)

Reagent: RbICl
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(1.1 mmol)

Solvent: Dichloromethane (DCM) / Methanol (10:1 ratio)

Step-by-Step:

Setup: In a 25 mL flask, dissolve 1.0 mmol cyclohexene in 5 mL DCM.

Addition: Add 1.1 mmol RbICl

(312 mg).

Note: Methanol (0.5 mL) is added to aid the solubility of the rubidium salt and facilitate the

release of the active species.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature for 1 hour.

Observation: A fine white precipitate of RbCl may form as the reaction proceeds (depending

on solvent polarity).

Workup: Filter off any inorganic solids (RbCl). Wash the filtrate with water (10 mL) and 5%

sodium thiosulfate (10 mL).

Isolation: Dry over anhydrous Na

SO

and evaporate solvent.

Data Analysis:

Substrate Product Stereochemistry Yield (%)

Cyclohexene
1-chloro-2-
iodocyclohexane

trans (anti) 88%

| Styrene | 1-chloro-2-iodo-1-phenylethane | Markovnikov* | 91% |
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*Note: Regioselectivity in styrene is governed by the stability of the benzylic cation character in

the intermediate.

Part 4: Comparative Analysis
Why choose RbICl

over standard reagents?

Feature
Iodine
Monochloride (ICl)

Benzyltrimethylam
monium ICl

Rubidium

Dichloroiodate

(RbICl

)

Physical State Fuming Liquid Solid (Hygroscopic)
Solid (Non-

hygroscopic)

Shelf Stability
Poor

(Oxidizes/Volatile)
Moderate

High (Crystal Lattice

Stability)

Atom Economy High
Low (Large Cation

waste)

Moderate (RbCl is

recyclable)

Handling Hazardous Easy Easy & Precise
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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